1-(Pyrrolidin-1-yl)cyclohexanol

• Molecular Formula: C10H19NO
• Molecular Weight: 169.26 g/mol
• IUPAC Name: 1-pyrrolidin-1-ylcyclohexan-1-ol
• InChI: InChI=1S/C10H19NO/c12-10(6-2-1-3-7-10)11-8-4-5-9-11/h12H,1-9H2
• InChI Key: XSOSFENEXRJQHL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(N2CCCC2)O

Description

1-(Pyrrolidin-1-yl)cyclohexanol is a cyclohexanol derivative substituted with a pyrrolidine group at the 1-position of the cyclohexanol ring. Pyrrolidine, a five-membered secondary amine, confers unique steric and electronic characteristics to the molecule, while the hydroxyl group on cyclohexanol enhances polarity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Pyrrolidin-1-yl)cyclohexanol can be synthesized through several methods. One common approach involves the reaction of cyclohexanone with pyrrolidine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of 1-(Pyrrolidin-1-yl)cyclohexanol may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process may include steps such as purification and isolation to obtain the final product in a usable form.

Chemical Reactions Analysis

Types of Reactions: 1-(Pyrrolidin-1-yl)cyclohexanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The pyrrolidine ring can undergo substitution reactions with various reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or alkylating agents can be employed under controlled conditions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexanone derivatives, while reduction can produce different alcohols.

Scientific Research Applications

1-(Pyrrolidin-1-yl)cyclohexanol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological systems.

Medicine: Research may explore its potential therapeutic applications, including its effects on various biological pathways.

Industry: The compound can be used in the development of new materials or as an intermediate in chemical manufacturing processes.

Mechanism of Action

The mechanism of action of 1-(Pyrrolidin-1-yl)cyclohexanol involves its interaction with specific molecular targets and pathways. The pyrrolidine ring may interact with enzymes or receptors, leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1-Phenylcyclohexanol

• Structure: Features a phenyl group at the 1-position of cyclohexanol.
• Molecular Formula : C₁₂H₁₆O; Molecular Weight : 176.25 g/mol.
• Applications include organic synthesis intermediates and polymer stabilizers .

2-(Pyrrolidin-1-yl)cyclohexanol

• Structure : Positional isomer of the target compound, with pyrrolidine at the 2-position.
• Molecular Formula: C₁₀H₁₉NO; Molecular Weight: 169.27 g/mol.
• Key Differences : Steric hindrance and hydrogen-bonding capacity may vary due to the substituent position. This isomer is used in synthetic routes for alkaloid analogs .

1-Piperidinocyclohexanecarbonitrile

• Structure: Cyclohexanol replaced with a nitrile group and a piperidine substituent.
• Molecular Formula : C₁₂H₂₀N₂; Molecular Weight : 192.3 g/mol.
• Key Differences : The nitrile group enhances polarity, while piperidine (six-membered ring) offers distinct conformational flexibility compared to pyrrolidine. This compound is a precursor in pharmaceutical synthesis .

Tramadol Hydrochloride

• Structure: Cyclohexanol backbone with dimethylaminomethyl and methoxyphenyl groups.
• Molecular Formula: C₁₆H₂₅NO₂·HCl; Molecular Weight: 299.84 g/mol.
• Key Differences: The dimethylaminomethyl group enhances opioid receptor affinity, making it a clinically used analgesic. This highlights how substituent diversity on cyclohexanol can drive pharmacological activity .

1-(Aminomethyl)cyclohexanol Hydrochloride

• Structure: Cyclohexanol substituted with an aminomethyl group.
• Molecular Formula: C₇H₁₅NO·HCl; Molecular Weight: 165.66 g/mol.
• Key Differences : The primary amine hydrochloride salt increases water solubility, making it suitable for pharmaceutical formulations .

Data Tables for Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Type	CAS Number	Key Applications/Properties
1-(Pyrrolidin-1-yl)cyclohexanol*	C₁₀H₁₉NO	~169.26	Pyrrolidine (1-position)	Not Available	Synthetic intermediate, bioactivity
1-Phenylcyclohexanol	C₁₂H₁₆O	176.25	Phenyl	1589-60-2	Polymer stabilizer
2-(Pyrrolidin-1-yl)cyclohexanol	C₁₀H₁₉NO	169.27	Pyrrolidine (2-position)	93080-29-6	Alkaloid synthesis
1-Piperidinocyclohexanecarbonitrile	C₁₂H₂₀N₂	192.3	Piperidine + nitrile	3867-15-0	Pharmaceutical precursor
Tramadol Hydrochloride	C₁₆H₂₅NO₂·HCl	299.84	Dimethylaminomethyl + methoxyphenyl	3682-47-0	Analgesic drug

*Theoretical values inferred from analogs.

Key Research Findings and Trends

• Synthetic Utility: Enamine derivatives like 1-(1-cyclohexen-1-yl)pyrrolidine (ΔrH° = -24 kcal/mol) demonstrate high reactivity in condensation reactions, contrasting with the hydroxyl group's stability in 1-(Pyrrolidin-1-yl)cyclohexanol .